Cas no 1803738-66-0 (2-Fluoro-3-hydroxy-4-nitropyridine)

• Product Name: 2-Fluoro-3-hydroxy-4-nitropyridine
• CAS No: 1803738-66-0
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• CID: 4802401
• Update Time: 2025-06-27

2-Fluoro-3-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxy-4-nitropyridine

• Inchi： 1S/C5H3FN2O3/c6-5-4(9)3(8(10)11)1-2-7-5/h1-2,9H
• InChI Key： VTTOMKVEIAHRGV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CN=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9

Additional information on 2-Fluoro-3-hydroxy-4-nitropyridine

Introduction to 2-Fluoro-3-Hydroxy-4-Nitropyridine (CAS No. 1803738-66-0)

2-Fluoro-3-hydroxy-4-nitropyridine is a heterocyclic organic compound with the CAS registry number 1803738-66-0. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of functional groups such as fluorine, hydroxyl, and nitro groups at specific positions on the pyridine ring imparts unique chemical and physical properties to this molecule, making it a subject of interest in various scientific and industrial applications.

The structure of 2-fluoro-3-hydroxy-4-nitropyridine is characterized by a pyridine ring with substituents at positions 2, 3, and 4. The fluorine atom at position 2 introduces electron-withdrawing effects, while the hydroxyl group at position 3 contributes to hydrogen bonding capabilities. The nitro group at position 4 is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. These functional groups collectively make the compound highly reactive and versatile in chemical reactions.

Recent studies have highlighted the potential of 2-fluoro-3-hydroxy-4-nitropyridine in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of anticancer agents. The compound's ability to undergo various nucleophilic and electrophilic substitutions makes it an ideal candidate for designing drug-like molecules with specific pharmacokinetic profiles.

In addition to its medicinal applications, 2-fluoro-3-hydroxy-4-nitropyridine has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its scope, with researchers investigating its role in creating nanostructured materials for energy storage applications.

The synthesis of 2-fluoro-3-hydroxy-4-nitropyridine involves multi-step chemical reactions, often starting from pyridine derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency of producing this compound.

From an environmental perspective, understanding the degradation pathways of 2-fluoro-3-hydroxy-4-nitropyridine is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various environmental conditions, providing insights into its persistence in natural systems. These findings are essential for developing sustainable practices in industries that utilize this compound.

In conclusion, 2-fluoro-3-hydroxy-4-nitropyridine (CAS No. 1803738-66-0) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.